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Compound of Interest

Compound Name: C.I. Direct Black 80

Cat. No.: B15555778 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This document provides a detailed guide for the quantitative analysis of C.I. Direct Black 80
dye adsorption, a trisazo dye commonly used in the textile, paper, and leather industries.[1][2]

The protocols outlined below are designed to ensure accurate and reproducible results for

researchers investigating the efficacy of various adsorbents for the removal of this dye from

aqueous solutions.

C.I. Direct Black 80 is a water-soluble, anionic dye with a complex aromatic structure.[1][3] Its

removal from wastewater is a significant environmental concern due to its resistance to natural

degradation and its potential toxicity.[4] Adsorption has proven to be a promising method for the

treatment of water contaminated with this dye.[4] This application note will detail the

experimental procedures for determining adsorption kinetics and isotherms, key parameters in

evaluating adsorbent performance.

Physicochemical Properties of C.I. Direct Black 80
A summary of the key properties of C.I. Direct Black 80 is provided in the table below.
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Property Value Reference

C.I. Name Direct Black 80 [3]

C.I. Number 31600 [2][3]

CAS Number 8003-69-8 [2][3]

Molecular Formula C₃₆H₂₃N₈Na₃O₁₁S₃ [2][3]

Molecular Weight 908.78 g/mol [2][3]

Appearance Blue-black uniform powder [2][3]

Solubility in Water
Soluble (forms a blue-black

solution)
[1][2]

Experimental Workflow for Dye Adsorption Studies
The general workflow for conducting a quantitative analysis of dye adsorption involves several

key steps, from solution preparation to data analysis. The following diagram illustrates this

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. C.I. Direct Black 80 | 8003-69-8 | Benchchem [benchchem.com]

2. worlddyevariety.com [worlddyevariety.com]

3. benchchem.com [benchchem.com]

4. Enhanced removal of C.I. direct black 80 by phosphoric acid activated plant biomass
supported by DFT insights - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Quantitative analysis of dye adsorption with C.I. Direct
Black 80]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555778#quantitative-analysis-of-dye-adsorption-
with-c-i-direct-black-80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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